Cas no 80913-66-2 (4-Methylmorpholine N-oxide monohydrate)

• Product name: 4-Methylmorpholine N-oxide monohydrate
• CAS No: 80913-66-2
• MF: C₅H₁₃NO₃
• MW: 135.161621809006
• MDL: MFCD00149388
• CID: 93498

4-Methylmorpholine N-oxide monohydrate Chemical and Physical Properties

Names and Identifiers

• 4-Methylmorpholine N-oxide Hydrate
• 4-Methylmorpholine N-oxide
• N-methyl morpholine-N-Oxid
• monohydrate~NMMO
• NMO
• N-MethylmorpholineN-oxide monohydrate
• 4-Methylmorpholine 4-oxide xhydrate
• 4-METHYLMORPHOLINE N-OXIDE MONOHYDRATE
• 4-methylmorpholine-4-oxide hydrate
• N-Methylmorpholine N-oxide
• 4-METHYL-MORPHOLINE-2-CARBOXYLIC ACID
• N-Methylmorpholine N-oxide monohydrate
• 4-Methylmorpholine 4-oxide hydrate
• N-methylmorpholine-N-oxide monohydrate
• Morpholine, 4-methyl-, 4-oxide, hydrate
• 087WU2FTQ5
• N-methylmorpholine oxide monohydrate
• 4-Methylmorpholine 4-oxide monohydrate
• 4-methylmorpholin-4-ol, hydrate
• NMMO water
• N-methylmorpholine N-oxide hydrate
• 4-methyl-4-oxidomorpholin-4-ium hy
• Morpholine, 4-methyl-, 4-oxide, hydrate (9CI)
• 4-Methylmorpholine N-oxide monohydrate

• MDL： MFCD00149388
• Inchi： 1S/C5H11NO2.H2O/c1-6(7)2-4-8-5-3-6;/h2-5H2,1H3;1H2
• InChI Key： WAZPLXZGZWWXDQ-UHFFFAOYSA-N
• SMILES： [O-][N+]1(CCOCC1)C.O

Computed Properties

• Exact Mass: 117.07900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 78.5
• Topological Polar Surface Area: 28.3

Experimental Properties

• Melting Point: 180-184 ºC
• Refractive Index: n20/D 1.43
• PSA: 38.66000
• LogP: -0.08020

4-Methylmorpholine N-oxide monohydrate Security Information

• WGK Germany：1
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 4-Methylmorpholine N-oxide monohydrate

4-Methylmorpholine N-Oxide Monohydrate: A Comprehensive Overview

4-Methylmorpholine N-Oxide Monohydrate, also known by its CAS number 80913-66-2, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound is a derivative of morpholine, a heterocyclic amine, and its N-oxide form makes it particularly useful in fields such as pharmaceuticals, agrochemicals, and materials science. The monohydrate form indicates the presence of one water molecule associated with the compound, which can influence its physical and chemical properties.

The molecular structure of 4-Methylmorpholine N-Oxide Monohydrate consists of a six-membered ring with one oxygen atom and one nitrogen atom. The nitrogen atom is oxidized to form an N-oxide group, which introduces electron-withdrawing effects, altering the compound's reactivity and solubility. The methyl group attached to the fourth position of the morpholine ring adds steric bulk, which can influence the compound's interactions in biological systems or chemical reactions.

Recent studies have highlighted the role of 4-Methylmorpholine N-Oxide Monohydrate as a versatile intermediate in organic synthesis. Its ability to act as both a nucleophile and an electrophile makes it valuable in constructing complex molecules. For instance, researchers have employed this compound in the synthesis of bioactive compounds, where its reactivity and selectivity are crucial for achieving desired outcomes. Additionally, its use in asymmetric synthesis has been explored, demonstrating potential applications in drug discovery.

In the pharmaceutical industry, 4-Methylmorpholine N-Oxide Monohydrate has been investigated for its potential as a drug delivery agent. Its amphiphilic nature allows it to form stable complexes with hydrophobic drugs, enhancing their solubility and bioavailability. Recent advancements in nanotechnology have further expanded its utility, with studies focusing on its role in drug encapsulation and controlled release mechanisms.

The environmental impact of 4-Methylmorpholine N-Oxide Monohydrate has also come under scrutiny. Researchers have examined its biodegradation pathways and toxicity profiles to assess its safety for industrial use. Findings suggest that under certain conditions, the compound can undergo microbial degradation, reducing its persistence in the environment. However, further studies are required to fully understand its ecological implications.

In terms of synthesis, 4-Methylmorpholine N-Oxide Monohydrate is typically prepared through oxidation of 4-methylmorpholine using oxidizing agents such as hydrogen peroxide or potassium permanganate. The reaction conditions, including temperature and pH, play a critical role in determining the yield and purity of the product. Recent optimizations have focused on developing greener synthesis routes that minimize waste and energy consumption.

The physical properties of 4-Methylmorpholine N-Oxide Monohydrate, such as melting point and solubility, are essential for its application in various industries. Its high melting point makes it suitable for thermal stability tests, while its solubility characteristics influence its performance in different solvents. Advanced characterization techniques like X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate its structural features and confirm its identity.

In conclusion, 4-Methylmorpholine N-Oxide Monohydrate, with CAS number 80913-66-2, is a multifaceted compound with diverse applications across scientific disciplines. Its unique chemical properties and reactivity make it an invaluable tool in organic synthesis, pharmaceuticals, and materials science. As research continues to uncover new potentials for this compound, it is poised to play an even more significant role in advancing technological innovations.